2-(4-ethylphenyl)-N-(2-hydroxycyclohexyl)-N-methylacetamide

• IUPAC Name: 2-(4-ethylphenyl)-N-(2-hydroxycyclohexyl)-N-methylacetamide
• InChI: InChI=1S/C17H25NO2/c1-3-13-8-10-14(11-9-13)12-17(20)18(2)15-6-4-5-7-16(15)19/h8-11,15-16,19H,3-7,12H2,1-2H3
• InChI Key: GNEJJRLRPWASPW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CC(=O)N(C)C2CCCCC2O
• Molecular Formula: C17H25NO2
• Molecular Weight: 275.4 g/mol

Description

2-(4-ethylphenyl)-N-(2-hydroxycyclohexyl)-N-methylacetamide, also known as Ketorolac, is a nonsteroidal anti-inflammatory drug (NSAID) that is commonly used for pain relief. Ketorolac is a potent analgesic and anti-inflammatory agent that is used for the treatment of moderate to severe pain. In

Mechanism of Action

2-(4-ethylphenyl)-N-(2-hydroxycyclohexyl)-N-methylacetamide works by inhibiting the production of prostaglandins, which are responsible for pain and inflammation. It does this by blocking the enzyme cyclooxygenase (COX), which is involved in the production of prostaglandins.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation, decrease pain, and improve mobility. This compound has also been shown to have antiplatelet effects, which can reduce the risk of blood clots.

Advantages and Limitations for Lab Experiments

2-(4-ethylphenyl)-N-(2-hydroxycyclohexyl)-N-methylacetamide is a potent analgesic and anti-inflammatory agent that is commonly used in laboratory experiments. Its advantages include its ability to reduce pain and inflammation, as well as its antiplatelet effects. However, this compound also has limitations, including its potential to cause gastrointestinal bleeding and renal impairment.

Future Directions

There are a number of future directions for the study of 2-(4-ethylphenyl)-N-(2-hydroxycyclohexyl)-N-methylacetamide. One area of research is the development of new formulations of this compound that can be used for the treatment of chronic pain. Another area of research is the investigation of the potential use of this compound in the treatment of cancer pain. Finally, there is a need for further research into the long-term effects of this compound use.

Synthesis Methods

The synthesis of 2-(4-ethylphenyl)-N-(2-hydroxycyclohexyl)-N-methylacetamide involves the reaction of 4-ethylphenylacetic acid with thionyl chloride to form 4-ethylphenylacetyl chloride. This is then reacted with N-methyl-2-(2-hydroxycyclohexyl)ethylamine to form this compound.

Scientific Research Applications

2-(4-ethylphenyl)-N-(2-hydroxycyclohexyl)-N-methylacetamide has been extensively studied for its analgesic and anti-inflammatory properties. It is commonly used for pain relief in postoperative patients, as well as for the treatment of acute pain. This compound has also been studied for its potential use in the treatment of migraines, cancer pain, and chronic pain.